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Compound of Interest

Compound Name: 1-(Phenylsulfonyl)indole

Cat. No.: B187392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1-
(Phenylsulfonyl)indole, a key intermediate in the synthesis of various biologically active

molecules.[1][2] Understanding the solubility of this compound is critical for its application in

pharmaceutical development, organic synthesis, and materials science.[3] While precise

quantitative solubility data in a range of organic solvents is not readily available in the

published literature, this guide consolidates qualitative solubility information and outlines a

comprehensive experimental protocol for its determination.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₄H₁₁NO₂S [2]

Molecular Weight 257.31 g/mol [2]

Melting Point 78-80 °C [2]

Appearance White to off-white solid [3]

Qualitative Solubility Data
The presence of the phenylsulfonyl group on the indole nitrogen is known to enhance the

compound's reactivity and solubility in various solvents.[3] The following table summarizes the
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qualitative solubility of 1-(Phenylsulfonyl)indole in common organic solvents based on

available literature.
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Solvent Solubility Notes

Water Insoluble

A vendor wiki states the

compound is insoluble in

water.[4] A structurally similar

compound, 5-methoxy-1-

(phenylsulfonyl)-1H-indole,

exhibits very low aqueous

solubility (1.6 µg/mL at pH 7.4),

which supports the low

aqueous solubility of the

parent compound.

Ethyl Acetate
Soluble in hot solvent, less

soluble in cold solvent

This is inferred from

recrystallization procedures

where the compound is

dissolved in hot ethyl acetate

and crystallizes upon cooling.

[5]

Methanol Expected to be soluble

General solubility principles

suggest that polar aprotic and

protic solvents should dissolve

this compound.

Ethanol Expected to be soluble

Similar to methanol, ethanol is

a polar protic solvent and is

likely to dissolve 1-

(Phenylsulfonyl)indole.

Acetone Expected to be soluble
As a polar aprotic solvent,

acetone is a plausible solvent.

Toluene
Expected to have moderate

solubility

A non-polar aromatic solvent,

may show some solubility.

Hexane Expected to have low solubility

A non-polar aliphatic solvent,

likely a poor solvent for this

relatively polar molecule.
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Dichloromethane Soluble

Used as a solvent in the

synthesis of derivatives of 1-

(Phenylsulfonyl)indole.[6]

Tetrahydrofuran (THF) Soluble

Used as a solvent in reactions

involving 1-

(Phenylsulfonyl)indole.[5]

Experimental Protocol for Solubility Determination
For researchers requiring precise quantitative solubility data, the following detailed

experimental protocol, based on the isothermal saturation method (gravimetric analysis), is

recommended.[7][8][9]

Objective: To determine the equilibrium solubility of 1-(Phenylsulfonyl)indole in a given

organic solvent at a specified temperature.

Materials:

1-(Phenylsulfonyl)indole (high purity)

Selected organic solvent (analytical grade)

Analytical balance (readable to ±0.1 mg)

Temperature-controlled shaker or incubator

Centrifuge

Volumetric flasks

Pipettes

Glass vials with screw caps

Syringe filters (chemically compatible with the solvent)

Oven
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Procedure:

Sample Preparation: Add an excess amount of 1-(Phenylsulfonyl)indole to a glass vial. The

presence of undissolved solid is necessary to ensure saturation.

Solvent Addition: Accurately pipette a known volume of the organic solvent into the vial.

Equilibration: Tightly cap the vial and place it in a temperature-controlled shaker set to the

desired temperature (e.g., 25 °C). Allow the mixture to equilibrate for a sufficient period

(typically 24-48 hours) with continuous agitation to ensure saturation is reached.

Phase Separation: After equilibration, remove the vial from the shaker and allow the

undissolved solid to settle. To separate the saturated solution from the excess solid, either

centrifuge the vial at a high speed or filter the supernatant through a chemically compatible

syringe filter. This step is crucial to avoid transferring any solid particles.

Sample Aliquoting: Carefully transfer a precise volume of the clear, saturated supernatant to

a pre-weighed, clean, and dry collection vial or evaporating dish.

Solvent Evaporation: Place the collection vial in an oven at a temperature sufficient to

evaporate the solvent completely without decomposing the solute. A vacuum oven is

recommended for lower boiling point solvents to expedite the process.

Gravimetric Analysis: Once the solvent is fully evaporated, allow the vial to cool to room

temperature in a desiccator to prevent moisture absorption. Weigh the vial containing the

dried solute on the analytical balance.

Calculation: The solubility is calculated using the following formula:

Solubility (g/L) = (Mass of dried solute (g)) / (Volume of aliquot (L))

Data Reporting: The solubility should be reported in standard units such as grams per liter (g/L)

or milligrams per milliliter (mg/mL), along with the specific solvent and the temperature at which

the measurement was conducted.

Synthesis Workflow
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1-(Phenylsulfonyl)indole is a key synthetic intermediate.[10] Its preparation typically involves

the reaction of indole with benzenesulfonyl chloride in the presence of a base.

Indole

Aqueous Workup & Purification

Benzenesulfonyl Chloride

Base (e.g., NaOH, KOH)

Solvent (e.g., Dichloromethane)

1-(Phenylsulfonyl)indole

Click to download full resolution via product page

Caption: General synthesis scheme for 1-(Phenylsulfonyl)indole.

This guide provides a foundational understanding of the solubility of 1-(Phenylsulfonyl)indole.

For specific applications, it is highly recommended that researchers determine the quantitative

solubility in their solvent systems of interest using the detailed protocol provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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